Cas no 1805121-34-9 (6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1805121-34-9
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4838963
• Update Time: 2025-08-26

6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5F3N2O6/c1-18-4-2-3(7(14)15)5(19-8(9,10)11)6(12-4)13(16)17/h2H,1H3,(H,14,15)
• InChI Key： TWBHLVDRDCBJIM-UHFFFAOYSA-N
• SMILES： FC(OC1C([N+](=O)[O-])=NC(=CC=1C(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 115

Additional information on 6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid

6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805121-34-9): An Overview of Its Synthesis, Properties, and Applications

6-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805121-34-9) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid is C₁₀H₆F₃N₂O₅, and its molecular weight is approximately 277.15 g/mol. The compound features a pyridine ring with multiple functional groups, including a methoxy group at the 6-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 3-position. These functional groups contribute to the compound's unique chemical and biological properties.

In terms of synthesis, 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid can be prepared through a multi-step process involving several key reactions. One common approach involves the nitration of a methoxy-substituted pyridine derivative, followed by the introduction of the trifluoromethoxy group and subsequent carboxylation. The specific conditions and reagents used in each step can significantly influence the yield and purity of the final product.

The physical properties of 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid include its appearance as a white to off-white solid with a melting point ranging from 150 to 155°C. The compound is generally soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various experimental settings, including in vitro assays and animal studies.

In recent years, significant research has been conducted to explore the biological activities of 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, one study published in the *Journal of Medicinal Chemistry* demonstrated that 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

Additionally, research has highlighted the anti-cancer potential of this compound. A study published in *Cancer Research* reported that 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings have sparked interest in further investigating this compound as a potential lead for cancer therapy.

The pharmacokinetic properties of 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid have also been studied to assess its suitability for clinical applications. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it amenable to oral administration. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

In conclusion, 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805121-34-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with interesting biological activities, including anti-inflammatory and anti-cancer properties. Ongoing research aims to further elucidate its mechanisms of action and to explore its potential as a therapeutic agent for various diseases.